5-[(3-Methylphenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one

Specification

• CAS No.: 898418-22-9
• Molecular Formula: C24H26N2O3
• Molecular Weight: 390.483
• IUPAC Name: 5-[(3-methylphenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one
• Standard InChI: InChI=1S/C24H26N2O3/c1-19-6-5-7-20(14-19)17-29-24-18-28-22(15-23(24)27)16-25-10-12-26(13-11-25)21-8-3-2-4-9-21/h2-9,14-15,18H,10-13,16-17H2,1H3
• Standard InChI Key: HFVFHZBNYAWYNZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)COC2=COC(=CC2=O)CN3CCN(CC3)C4=CC=CC=C4

Introduction

5-[(3-Methylphenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one is a complex organic compound classified under heterocyclic compounds, specifically as a pyran derivative. Pyrans are known for their presence in various natural products and synthetic drugs, particularly those targeting neurological disorders such as Alzheimer's disease. The compound's structure incorporates functional groups that may enhance its biological activity, including a piperazine moiety, which is often associated with psychoactive effects and receptor binding properties.

Synthesis

The synthesis of 5-[(3-Methylphenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one typically involves multi-step reactions. These steps require careful control of reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity.

Synthetic Pathway:

• Starting Materials: The synthesis often begins with appropriate precursors that can be modified to introduce the necessary functional groups.

• Reaction Conditions: Careful control of temperature, solvent, and reaction time is crucial.

• Purification: The final product is purified using techniques such as chromatography or crystallization.

Biological Activity

The mechanism of action for 5-[(3-Methylphenyl)methoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one likely involves modulation of neurotransmitter systems due to the presence of the piperazine moiety. Piperazines are known to interact with various receptors, including serotonin receptors (5HT) and dopamine receptors (D), which are involved in mood regulation and cognitive function.

Potential Applications:

• Neuroprotective Effects: Compounds with similar structures exhibit neuroprotective effects, potentially by enhancing synaptic transmission or providing antioxidant protection against neurodegeneration.

• Therapeutic Potential: The compound may have applications in treating neurological disorders due to its potential neuroprotective properties.

Research Findings and Future Directions

Further pharmacological studies are necessary to elucidate specific pathways involved in its action. The compound's potential applications in neurological disorders make it a promising candidate for future research.

Future Research Directions:

• In Vivo Studies: Conducting in vivo studies to assess the compound's efficacy and safety in animal models.

• Mechanism of Action: Investigating the precise mechanism of action to understand how it interacts with biological systems.

• Clinical Trials: If promising results are obtained, proceeding with clinical trials to evaluate its therapeutic potential in humans.